Cas no 1804930-74-2 (3-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 3-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1804930-74-2
• MF: C₈H₄ClF₃N₂O₅
• MW: 300.575971603394
• CID: 4839704
• Update Time: 2025-10-28

3-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H4ClF3N2O5/c1-18-6-4(7(9)15)13-2-3(5(6)14(16)17)19-8(10,11)12/h2H,1H3
• InChI Key： XOJSPPAOAXESBS-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C(=CN=1)OC(F)(F)F)[N+](=O)[O-])OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on 3-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride

3-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride

The compound 3-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride, with the CAS number 1804930-74-2, is a highly specialized organic chemical. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and potential applications in various fields. The structure of this molecule is characterized by a pyridine ring substituted with three distinct groups: a methoxy group at position 3, a nitro group at position 4, and a trifluoromethoxy group at position 5. The carbonyl chloride group is attached at position 2, making it a reactive electrophilic species.

The synthesis of 3-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride typically involves multi-step organic reactions. The starting material is often a substituted pyridine derivative, which undergoes nitration, methylation, and trifluoromethylation steps to introduce the desired substituents. The final step involves the conversion of a hydroxyl or amide group into the reactive carbonyl chloride moiety using thionyl chloride or similar reagents. This process requires precise control over reaction conditions to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of this compound in pharmaceutical research. The presence of electron-withdrawing groups such as nitro and trifluoromethoxy groups enhances the reactivity of the carbonyl chloride, making it an excellent electrophile for nucleophilic substitutions. This property has been exploited in the synthesis of bioactive molecules, including inhibitors of certain enzymes and receptors. For instance, researchers have reported its use in developing compounds targeting kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

In addition to its role in drug discovery, 3-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride has also found applications in materials science. Its ability to form stable amides upon reaction with amines makes it a valuable building block for constructing polyamides and other functional polymers. These materials exhibit enhanced thermal stability and mechanical properties, making them suitable for high-performance applications in electronics and aerospace industries.

The structural uniqueness of this compound also lends itself to applications in agrochemicals. Its ability to act as an electrophilic agent facilitates the synthesis of herbicides and fungicides with improved efficacy and selectivity. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high reactivity.

From an analytical standpoint, the characterization of 3-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride relies on advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide detailed insights into its molecular structure, purity, and stability under various conditions. High-resolution mass spectrometry has been particularly instrumental in confirming the exact molecular formula and molecular weight of this compound.

In terms of safety considerations, handling this compound requires adherence to standard laboratory protocols due to its reactive nature. Proper ventilation, personal protective equipment (PPE), and spill containment measures are essential to ensure safe handling and minimize occupational exposure risks.

The demand for 3-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride continues to grow across diverse industries driven by its versatile reactivity and application potential. Ongoing research is focused on optimizing its synthesis pathways, exploring novel applications, and understanding its interaction mechanisms with biological systems. As a result, this compound remains at the forefront of chemical innovation, contributing significantly to advancements in pharmaceuticals, materials science, and agrochemicals.